Cas no 2411591-85-8 ((1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol)

• Product Name: (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol
• CAS No: 2411591-85-8
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• MDL: MFCD32670525
• CID: 5272568
• PubChem ID: 154809662
• Update Time: 2026-03-09

(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 5-bromo-α,4-dimethyl-, (αS)-
• (S)-1-(5-Bromo-4-methylpyridin-2-yl)ethan-1-ol
• (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol
• PS-18409
• D79322
• SCHEMBL24666641
• 2411591-85-8
• (1S)-1-(5-BROMO-4-METHYLPYRIDIN-2-YL)ETHAN-1-OL

• MDL： MFCD32670525
• Inchi： 1S/C8H10BrNO/c1-5-3-8(6(2)11)10-4-7(5)9/h3-4,6,11H,1-2H3/t6-/m0/s1
• InChI Key： VHFMHCAXAOVJPY-LURJTMIESA-N
• SMILES： [C@H](C1N=CC(Br)=C(C)C=1)(O)C

Computed Properties

• Exact Mass: 214.99458g/mol
• Monoisotopic Mass: 214.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1Ų

Additional information on (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol

Chemical Profile of (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (CAS No. 2411591-85-8)

(1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol, identified by its CAS number 2411591-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the pyridine derivatives family, characterized by its unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol consists of a pyridine ring substituted with a bromo group at the 5-position and a methyl group at the 4-position. The presence of these functional groups enhances its reactivity, making it a versatile building block for the development of novel pharmaceutical agents. The stereochemistry indicated by the (1S) designation suggests that this enantiomer possesses specific interactions with biological targets, which is crucial for drug design and optimization.

In recent years, there has been a growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Studies have shown that these derivatives exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The compound (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol has been investigated for its potential role in modulating various cellular pathways, particularly those involved in cancer progression and inflammation.

One of the most compelling aspects of (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting specific enzymes and receptors. For instance, recent studies have demonstrated its use in creating small-molecule inhibitors that disrupt protein-protein interactions critical for tumor growth. These findings highlight the compound's significance in drug discovery efforts aimed at developing next-generation therapeutics.

The bromo and methyl substituents on the pyridine ring play a pivotal role in determining the compound's reactivity and binding affinity. The bromo group, in particular, serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups, enabling the creation of structurally diverse libraries of compounds for high-throughput screening.

Moreover, the stereochemical purity of (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol is essential for ensuring predictable biological outcomes. Enantiomeric excess and diastereomeric purity are critical parameters that influence pharmacokinetic properties, including absorption, distribution, metabolism, excretion, and toxicity (ADMET). Advanced synthetic methodologies have been employed to achieve high levels of enantiomeric purity, ensuring that researchers can accurately assess the biological activity of their derivatives.

Recent advancements in computational chemistry have further enhanced the understanding of how (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol interacts with biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor-ligand interactions. These computational approaches complement experimental studies by providing insights into binding modes and potential allosteric sites, which can guide the optimization of lead compounds.

The compound's potential applications extend beyond oncology. Emerging research suggests that it may also be useful in treating neurological disorders by modulating neurotransmitter receptors or by acting as an antioxidant agent. The pyridine scaffold is known to interact with various neurotransmitter systems, making it an attractive scaffold for developing drugs targeting conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, (1S)-1-(5-bromo-4-methyl-2-pyridyl)ethanol (CAS No. 2411591-85-8) represents a promising intermediate in pharmaceutical research due to its unique structural features and versatile reactivity. Its role in synthesizing bioactive molecules has been underscored by recent studies demonstrating its utility in developing inhibitors for cancer and inflammatory diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.